Cas no 107799-08-6 (Cyclooctane, 1-fluoro-2-methoxy-, (1R,2R)-rel-)

Cyclooctane, 1-fluoro-2-methoxy-, (1R,2R)-rel- structure
107799-08-6 structure
Product name:Cyclooctane, 1-fluoro-2-methoxy-, (1R,2R)-rel-
CAS No:107799-08-6
MF:C9H17FO
Molecular Weight:160.229086637497
CID:1184293

Cyclooctane, 1-fluoro-2-methoxy-, (1R,2R)-rel- Properties

Names and Identifiers

    • Cyclooctane, 1-fluoro-2-methoxy-, (1R,2R)-rel-
    • Inchi: 1S/C9H17FO/c1-11-9-7-5-3-2-4-6-8(9)10/h8-9H,2-7H2,1H3/t8-,9-/m1/s1
    • InChIKey: QQNVSOABQZQOAF-RKDXNWHRSA-N
    • SMILES: [C@@H]1(F)CCCCCC[C@H]1OC

Experimental Properties

  • Density: 0.93±0.1 g/cm3(Predicted)
  • Boiling Point: 193.1±33.0 °C(Predicted)

Cyclooctane, 1-fluoro-2-methoxy-, (1R,2R)-rel- Literature

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